Cas no 680215-52-5 (4-Phenyl-5-(trifluoromethyl)thiophene-3-sulfonyl chloride)

• Product Name: 4-Phenyl-5-(trifluoromethyl)thiophene-3-sulfonyl chloride
• CAS No: 680215-52-5
• MF: C₁₁H₆ClF₃O₂S₂
• MW: 326.742350101471
• MDL: MFCD02090165
• CID: 968312
• PubChem ID: 2781491
• Update Time: 2025-05-22

4-Phenyl-5-(trifluoromethyl)thiophene-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-5-(trifluoromethyl)thiophene-3-sulfonyl chloride
• 4-PHENYL-5-(TRIFLUOROMETHYL)THIOPHENE-3-SULPHONYL CHLORIDE
• 4-Phenyl-5-(trifluoroMethyl)thiophene-3-sulfonyl chloride, Tech.
• QC-6071
• C11H6ClF3O2S2
• MFCD02090165
• A835970
• 680215-52-5
• OSYDWXUOQYZLKB-UHFFFAOYSA-N
• DTXSID20381803
• AKOS027381158
• BP-10809
• CS-0331384
• FT-0744892
• SCHEMBL2802756
• PS-10831
• 4-PHENYL-5-(TRIFLUOROMETHYL)THIOPHENE-3-SULFONYLCHLORIDE
• DB-242109
• DB-004990
• 4-phenyl-5-(trifluoromethyl)-3-thiophenesulfonyl chloride

• MDL： MFCD02090165
• Inchi： 1S/C11H6ClF3O2S2/c12-19(16,17)8-6-18-10(11(13,14)15)9(8)7-4-2-1-3-5-7/h1-6H
• InChI Key： OSYDWXUOQYZLKB-UHFFFAOYSA-N
• SMILES： ClS(C1=CSC(C(F)(F)F)=C1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 325.94500
• Monoisotopic Mass: 325.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8A^2
• XLogP3: 4.2

Experimental Properties

• Density: 1.524
• Melting Point: 85-87
• Boiling Point: 376°C at 760 mmHg
• Flash Point: 181.2°C
• Refractive Index: 1.549
• PSA: 70.76000
• LogP: 5.44220

4-Phenyl-5-(trifluoromethyl)thiophene-3-sulfonyl chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-Phenyl-5-(trifluoromethyl)thiophene-3-sulfonyl chloride

4-Phenyl-5-(trifluoromethyl)thiophene-3-sulfonyl Chloride (CAS No. 680215-52-5)

4-Phenyl-5-(trifluoromethyl)thiophene-3-sulfonyl chloride, with the CAS registry number 680215-52-5, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which incorporates a thiophene ring substituted with a phenyl group, a trifluoromethyl group, and a sulfonyl chloride moiety. The combination of these functional groups renders it highly reactive and suitable for a wide range of applications.

The thiophene ring, a five-membered heterocyclic aromatic compound, forms the core of this molecule. Substituted at the 3-position with a sulfonyl chloride group (-SO₂Cl), this position is highly electrophilic due to the electron-withdrawing nature of the sulfonyl chloride moiety. This makes it an excellent candidate for nucleophilic substitution reactions, which are fundamental in organic synthesis. The phenyl group at the 4-position introduces aromaticity and enhances the molecule's stability, while the trifluoromethyl group at the 5-position contributes to both electronic and steric effects.

Recent studies have highlighted the potential of 4-Phenyl-5-(trifluoromethyl)thiophene-3-sulfonyl chloride in the development of advanced materials. For instance, researchers have explored its use as a precursor for sulfonamide derivatives, which are widely used in pharmaceuticals due to their bioavailability and stability. The sulfonyl chloride group can be readily converted into sulfonamides by reacting with amines, offering a straightforward route to synthesize bioactive compounds.

In addition to its role in drug discovery, this compound has also been investigated for its applications in polymer chemistry. The thiophene ring can serve as a building block for conjugated polymers, which are essential components in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. The presence of electron-withdrawing groups like trifluoromethyl and sulfonyl chloride enhances the electronic properties of these polymers, making them more efficient for energy conversion.

The synthesis of 4-Phenyl-5-(trifluoromethyl)thiophene-3-sulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the sulfonation of 4-phenyl-5-trifluoromethylthiophene using sulfur trioxide pyridine complex followed by chlorination to introduce the sulfonyl chloride group. This method has been optimized in recent studies to minimize side reactions and improve scalability.

From an environmental standpoint, researchers have also examined the biodegradation pathways of this compound to assess its potential impact on ecosystems. Studies suggest that under certain conditions, it undergoes hydrolysis to form less harmful byproducts, which is crucial for its safe handling and disposal in industrial settings.

In conclusion, 4-Phenyl-5-(trifluoromethyl)thiophene-3-sulfonyl chloride (CAS No. 680215-52-5) is a multifaceted compound with promising applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing studies continue to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing modern chemistry.